Cas no 119425-89-7 (Loureirin A)

Loureirin A structure
Loureirin A structure
Product Name:Loureirin A
CAS No:119425-89-7
MF:C17H18O4
MW:286.322425365448
MDL:MFCD10566607
CID:820431
PubChem ID:5319081
Update Time:2025-04-19

Loureirin A Chemical and Physical Properties

Names and Identifiers

    • Loureirin A
    • 3-(2,4-Dimethoxyphenyl)-1-(4-hydroxyphenyl)-1-propanone
    • 3-(2,4-dimethoxyphenyl)-1-(4-hydroxyphenyl)propan-1-one
    • RSAIVLRELNGZEY-UHFFFAOYSA-N
    • 8165AH
    • LMPK12120602
    • 3-(2,4-dimethoxyphenyl)-1-(4-hydroxyphenyl)propan-1-on
    • MFCD10566607
    • AKOS030573608
    • FT-0715269
    • HY-N1505
    • 119425-89-7
    • LoureirinA
    • CS-7883
    • AS-78728
    • CHEMBL253779
    • AC-34430
    • s3241
    • DTXSID201318286
    • ZB1869
    • SCHEMBL7187176
    • Loureirin A, 98%, from Dracaena cochinchinensis (Lour.) S. C. Chen
    • 4'-Hydroxy 2,4-dimethoxydihydrochalcone
    • GTPL13446
    • MDL: MFCD10566607
    • Inchi: 1S/C17H18O4/c1-20-15-9-5-13(17(11-15)21-2)6-10-16(19)12-3-7-14(18)8-4-12/h3-5,7-9,11,18H,6,10H2,1-2H3
    • InChI Key: RSAIVLRELNGZEY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1CCC(C1C=CC(=CC=1)O)=O)OC

Computed Properties

  • Exact Mass: 286.12100
  • Monoisotopic Mass: 286.12050905 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • Molecular Weight: 286.32
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.170
  • PSA: 55.76000
  • LogP: 3.22490

Loureirin A Security Information

  • Safety Instruction: 24/25
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Loureirin A Pricemore >>

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